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Compound of Interest

Compound Name: (S)-Butan-2-amine hydrochloride
CAS No.: 31519-50-3
Cat. No.: B1591754
- J

For Researchers, Scientists, and Drug Development Professionals

(S)-Butan-2-amine hydrochloride, a chiral amine salt, stands as a critical building block in the
landscape of modern organic synthesis. Its defined stereochemistry and favorable chemical
properties make it an indispensable reagent for introducing the chiral sec-butyl moiety, a
common structural motif in numerous pharmaceutical and agrochemical agents. This technical
guide provides an in-depth exploration of the core chemical properties, analytical
methodologies, and practical applications of (S)-Butan-2-amine hydrochloride.

Molecular Structure and Stereochemical Integrity

At the heart of (S)-Butan-2-amine hydrochloride's utility is its stereochemistry. The "(S)"
designation, derived from the Latin sinister, denotes the specific three-dimensional
arrangement of substituents around the chiral carbon center (C2) according to the Cahn-
Ingold-Prelog priority rules. This precise spatial orientation is paramount in asymmetric
synthesis, where the goal is to selectively produce a single enantiomer of a target molecule.

The formation of the hydrochloride salt serves a dual purpose: it enhances the compound's
stability and improves its handling characteristics, particularly its solubility in aqueous media.
This salt form consists of the protonated (S)-butan-2-ammonium cation and the chloride anion.

Figure 1: Chemical structure of (S)-Butan-2-amine hydrochloride, highlighting the chiral
center at the second carbon.
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Physicochemical Properties

A comprehensive understanding of the physicochemical properties of (S)-Butan-2-amine
hydrochloride is fundamental to its effective application in a laboratory or manufacturing
setting. These properties dictate storage conditions, solvent selection for reactions, and
purification strategies.

Property Value Reference(s)
Molecular Formula C4H12CIN [1112]
Molecular Weight 109.60 g/mol [1112][3]
Appearance Needles [3]

[0]20/D -0.9£0.2°, ¢ = 1% in

Optical Activit 3
p y Hy0 [3]
Enantiomeric Ratio >99:1 [3]
pKa (of conjugate acid) 10.56 [4]
Inert atmosphere, room
Storage (5]
temperature

Chemical Reactivity and Synthetic Applications

The synthetic utility of (S)-Butan-2-amine hydrochloride is primarily centered on the reactivity
of its primary amine functionality. While the protonated ammonium salt is relatively unreactive
as a nucleophile, it is readily converted to the free (S)-butan-2-amine by treatment with a
suitable base. The resulting free amine is a moderately strong base and a competent
nucleophile.[6]

Nucleophilic Reactions

The free (S)-butan-2-amine participates in a wide array of nucleophilic substitution and addition
reactions. Key transformations include:

» N-Alkylation: Reaction with alkyl halides to form secondary amines.
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» N-Acylation: Reaction with acyl chlorides or anhydrides to yield amides.

e Reductive Amination: Condensation with aldehydes or ketones followed by reduction to
produce secondary amines.

These reactions are instrumental in covalently incorporating the chiral sec-butyl group into a
larger molecular framework.

Role as a Chiral Resolving Agent

(S)-Butan-2-amine hydrochloride can be employed as a chiral resolving agent to separate
racemic mixtures of acidic compounds. The principle relies on the formation of diastereomeric
salts with distinct physical properties, most notably solubility. By reacting a racemic acid with
the enantiomerically pure (S)-butan-2-amine, two diastereomeric salts are formed. Due to their
different solubilities, one diastereomer can often be selectively crystallized and separated by
filtration. The free enantiomerically enriched acid can then be liberated by treatment with a

strong acid.
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Figure 2: Workflow for the chiral resolution of a racemic acid using (S)-Butan-2-amine.

Analytical Characterization

Rigorous analytical testing is essential to confirm the identity, purity, and enantiomeric excess
of (S)-Butan-2-amine hydrochloride. A combination of spectroscopic and chromatographic

techniques is typically employed.

Spectroscopic Methods
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
powerful tools for structural elucidation. The spectra provide detailed information about the
connectivity and chemical environment of each atom in the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.
The hydrochloride salt will exhibit characteristic N-H stretching vibrations for the ammonium
group, which differ from the N-H stretches of the free amine.

e Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.
When coupled with a chromatographic technique like liquid chromatography (LC-MS), it
becomes a highly sensitive method for purity assessment.[1]

Chromatographic Methods for Enantiomeric Purity

Determining the enantiomeric excess (e.e.) is critical for any application involving chiral
compounds. High-performance liquid chromatography (HPLC) with a chiral stationary phase
(CSP) is the most common and reliable method for this purpose.

Experimental Protocol: Determination of Enantiomeric Purity by Chiral HPLC

This protocol provides a general framework for the chiral separation of butan-2-amine
enantiomers. Method optimization will be required for specific instrumentation and columns.

e System Preparation:
o HPLC System: A standard HPLC system equipped with a UV detector is required.

o Chiral Stationary Phase: A polysaccharide-based CSP, such as a CROWNPAK CR(+)
column, is often effective for separating chiral amines.[7][8]

o Mobile Phase: A common mobile phase for this type of separation is a mixture of an
alkane (e.g., n-hexane) and an alcohol (e.g., isopropanol) in a ratio such as 90:10 (v/v).[8]
Acidic or basic additives may be required to improve peak shape and resolution.

e Sample Preparation:

o Accurately prepare a standard solution of (S)-Butan-2-amine hydrochloride of known
concentration in the mobile phase.
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o Prepare a solution of the sample to be analyzed at the same concentration.

o Chromatographic Analysis:
o Equilibrate the column with the mobile phase until a stable baseline is achieved.
o Inject the standard and sample solutions onto the column.

o Monitor the elution of the enantiomers using a UV detector, typically at a low wavelength
such as 200 nm.[7][8]

o Data Analysis:

o Identify the peaks corresponding to the (S)- and (R)-enantiomers based on the retention
time of the standard.

o Integrate the peak areas for both enantiomers in the sample chromatogram.
o Calculate the enantiomeric excess (e.e.) using the following formula:

e.e. (%) = [(Area of (S)-enantiomer - Area of (R)-enantiomer) / (Area of (S)-enantiomer +
Area of (R)-enantiomer)] x 100

Safety and Handling

(S)-Butan-2-amine hydrochloride and its free base should be handled with appropriate safety
precautions in a well-ventilated fume hood.[6][9] It is classified as a substance that can cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[5][10] Always consult
the Safety Data Sheet (SDS) prior to handling. Personal protective equipment (PPE), including
safety goggles, chemical-resistant gloves, and a lab coat, is mandatory.[3]

The free base, sec-butylamine, is a flammable liquid and vapor.[9][11] It is also corrosive and
can cause severe skin burns and eye damage.[9] It reacts with strong oxidants and strong
acids and can attack tin, aluminum, and some steels.[6]

Conclusion
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(S)-Butan-2-amine hydrochloride is a valuable and versatile chiral building block with broad
applications in research and development. A thorough understanding of its chemical and
physical properties, coupled with robust analytical methods for quality control, is essential for its
effective and safe use. This guide provides a foundational understanding to aid researchers
and drug development professionals in harnessing the full potential of this important chiral

amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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